Cas no 185212-67-3 (Carbamic acid,[(1S)-1-[[(2S)-2-[(butylamino)carbonyl]-1-pyrrolidinyl]carbonyl]propyl]-,1,1-dimethylethyl ester)

• Product Name: Carbamic acid,[(1S)-1-[[(2S)-2-[(butylamino)carbonyl]-1-pyrrolidinyl]carbonyl]propyl]-,1,1-dimethylethyl ester
• CAS No: 185212-67-3
• MF: C₁₈H₃₃N₃O₄
• MW: 355.472325086594
• CID: 1379124
• Update Time: 2024-08-16

Carbamic acid,[(1S)-1-[[(2S)-2-[(butylamino)carbonyl]-1-pyrrolidinyl]carbonyl]propyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1S)-1-[[(2S)-2-[(butylamino)carbonyl]-1-pyrrolidinyl]carbonyl]propyl]-,1,1-dimethylethyl ester
• Carbamic acid, [(1S)-1-[[(2S)-2-[(butylamino)carbonyl]-1-pyrrolidinyl]carbonyl]propyl]-, 1,1-dimethylethyl ester (9CI)

• Inchi： 1S/C18H33N3O4/c1-6-8-11-19-15(22)14-10-9-12-21(14)16(23)13(7-2)20-17(24)25-18(3,4)5/h13-14H,6-12H2,1-5H3,(H,19,22)(H,20,24)/t13-,14-/m0/s1
• InChI Key： LVKLTFHTQNECFN-KBPBESRZSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](C(N1CCC[C@H]1C(NCCCC)=O)=O)CC

Computed Properties

• Exact Mass: 355.24729

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 561.9±50.0 °C(Predicted)
• PSA: 87.74
• pka: 11.57±0.46(Predicted)